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Compound of Interest

Compound Name: 5-Methyl-2-nitroaniline

Cat. No.: B1293789

This guide provides comprehensive information for researchers, scientists, and drug
development professionals on the safe handling and disposal of 5-Methyl-2-nitroaniline
waste.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 5-Methyl-2-nitroaniline?

Al: 5-Methyl-2-nitroaniline is classified as a hazardous substance. It is toxic if swallowed, in
contact with skin, or if inhaled.[1][2] It is also suspected of causing cancer.[1][2] Additionally, it
is harmful to aquatic life with long-lasting effects.[1][2] Structurally similar chemicals may also
cause methemoglobinemia, a condition where the blood's ability to carry oxygen is reduced.[3]

[4115]

Q2: What personal protective equipment (PPE) is mandatory when handling 5-Methyl-2-
nitroaniline?

A2: Appropriate PPE is crucial to minimize exposure. This includes:

o Eye and Face Protection: Safety glasses with side shields or chemical safety goggles
conforming to EN 166 or OSHA 29 CFR 1910.133 standards.[1][6]

o Skin Protection: Chemical-resistant gloves and impervious protective clothing are necessary
to prevent skin contact.[6][7]
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» Respiratory Protection: For weighing or diluting the chemical, a NIOSH-approved half-face
respirator with a combination filter for organic vapors, acid gases, and particulates is
recommended.[3][6] In case of exceeded exposure limits or for firefighting, a self-contained
breathing apparatus (SCBA) is mandatory.[6]

Q3: How should | store 5-Methyl-2-nitroaniline and its waste?

A3: Store the chemical and its waste in a tightly closed, properly labeled container in a cool,
dry, and well-ventilated area.[1][3][7] Keep it away from incompatible materials such as acids,
acid chlorides, acid anhydrides, chloroformates, and strong oxidizers.[1][3][4][8]

Q4: What should | do in case of a small spill?

A4: For small spills, first, remove all sources of ignition.[3][8] Dampen the solid spill material
with 60-70% ethanol and transfer it to a suitable container for disposal.[3][8] Use absorbent
paper dampened with the same ethanol solution to clean up any remaining material.[3][8] Seal
the contaminated materials in a vapor-tight plastic bag for eventual disposal.[3][8] Finally, wash
the contaminated surfaces with 60-70% ethanol followed by a soap and water solution.[3][8]

Q5: How must 5-Methyl-2-nitroaniline waste be disposed of?

A5: 5-Methyl-2-nitroaniline and any contaminated materials must be treated as hazardous
waste.[9] Do not dispose of it in regular trash or down the drain.[9] The waste should be
collected in a dedicated, clearly labeled, and sealed container.[6][9] Disposal must be handled
by a licensed hazardous waste disposal company in accordance with local, state, and federal
regulations.[9][10][11]

Q6: What are the hazardous decomposition products of 5-Methyl-2-nitroaniline?

A6: When heated to decomposition, 5-Methyl-2-nitroaniline can emit toxic fumes, including
nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[1][5]

Data Presentation

Physical and Chemical Properties of 5-Methyl-2-nitroaniline
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Property Value

Molecular Formula C7HsN20:2

Molecular Weight 152.15 g/mol [4][12]

Appearance Yellow leaflets or orange powder[3][5]
Melting Point 110-111 °C[4][5][12]

Boiling Point 312.4 + 22.0 °C (Predicted)[5]
Solubility Insoluble in water[3][4][5]

Refrigerated temperatures, under an inert
Storage Temperature
atmosphere[3][5]

Experimental Protocols

Protocol for Small Spill Cleanup

e Immediate Actions:
o Alert personnel in the immediate area of the spill.
o Remove all sources of ignition from the area.[3][8]
o Ensure adequate ventilation.

e Don PPE:

o Put on the required personal protective equipment: chemical safety goggles, chemical-
resistant gloves, a lab coat, and a NIOSH-approved respirator.[3][6]

e Containment and Cleanup:
o Dampen the spilled solid material with 60-70% ethanol to prevent dust generation.[3][8]

o Carefully transfer the dampened material into a designated hazardous waste container
using a scoop or shovel.[1]
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o Use absorbent paper dampened with 60-70% ethanol to wipe the spill area and pick up
any remaining residue.[3][8]

o Place all contaminated absorbent materials and any contaminated clothing into a vapor-
tight plastic bag.[3][8]

o Decontamination:

o Wash the contaminated surface area first with 60-70% ethanol and then with a soap and
water solution.[3][8]

o Waste Disposal:
o Seal the waste container and the plastic bag containing contaminated materials.
o Label the containers clearly as "Hazardous Waste: 5-Methyl-2-nitroaniline".[9]

o Arrange for pickup and disposal by a licensed hazardous waste contractor.[9]

Mandatory Visualization

Store in a Cool, Dry,
Well-Ventilated Area

Away from Incompatibles

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 5-Methyl-2-nitroaniline waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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